Cas no 1261453-23-9 (Ethyl 3-(3'-methoxy-2'-(trifluoromethyl)phenyl)propionate)

• Product Name: Ethyl 3-(3'-methoxy-2'-(trifluoromethyl)phenyl)propionate
• CAS No: 1261453-23-9
• MF: C₁₃H₁₅F₃O₃
• MW: 276.251614809036
• CID: 4984648
• Update Time: 2025-06-09

Ethyl 3-(3'-methoxy-2'-(trifluoromethyl)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3'-methoxy-2'-(trifluoromethyl)phenyl)propionate

• Inchi： 1S/C13H15F3O3/c1-3-19-11(17)8-7-9-5-4-6-10(18-2)12(9)13(14,15)16/h4-6H,3,7-8H2,1-2H3
• InChI Key： AVQVBUTULQERPL-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1CCC(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 291
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-(3'-methoxy-2'-(trifluoromethyl)phenyl)propionate

Exploring the Properties and Applications of Ethyl 3-(3'-methoxy-2'-(trifluoromethyl)phenyl)propionate (CAS No. 1261453-23-9)

In the realm of specialty chemicals, Ethyl 3-(3'-methoxy-2'-(trifluoromethyl)phenyl)propionate (CAS No. 1261453-23-9) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its methoxy and trifluoromethyl substituents, is a valuable intermediate in pharmaceutical and agrochemical research. Its molecular formula, C13H15F3O3, reflects a balance of lipophilicity and electronic effects, making it a subject of interest for drug discovery and material science.

The growing demand for fluorinated compounds in modern chemistry has propelled research into Ethyl 3-(3'-methoxy-2'-(trifluoromethyl)phenyl)propionate. Fluorine's ability to enhance metabolic stability and bioavailability is well-documented, and this compound's trifluoromethyl group aligns with trends in bioactive molecule design. Researchers are particularly intrigued by its potential role in kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in oncology and CNS drug development.

From a synthetic perspective, CAS No. 1261453-23-9 exemplifies the strategic use of aryl propionate esters in medicinal chemistry. The ethyl ester moiety offers a handle for further derivatization, while the methoxy group contributes to electronic tuning of the aromatic system. These features have led to its exploration in structure-activity relationship (SAR) studies, particularly in projects targeting inflammatory pathways – a major focus area given the rising global prevalence of chronic inflammatory diseases.

Industrial applications of Ethyl 3-(3'-methoxy-2'-(trifluoromethyl)phenyl)propionate extend beyond pharmaceuticals. The compound's stability and unique electronic properties make it a candidate for advanced material synthesis, including liquid crystals and organic semiconductors. This dual applicability in life sciences and material science positions it as a compound of significant commercial potential, especially in markets valuing multifunctional intermediates.

Analytical characterization of CAS 1261453-23-9 reveals interesting spectroscopic signatures. The trifluoromethyl group produces distinctive signals in 19F NMR (around -60 ppm), while the aromatic protons show complex splitting patterns in 1H NMR due to the substituted phenyl ring. These characteristics facilitate quality control in production and help researchers track the compound's transformation in synthetic pathways – critical information for laboratories implementing quality by design (QbD) principles.

Environmental and regulatory aspects of Ethyl 3-(3'-methoxy-2'-(trifluoromethyl)phenyl)propionate have become increasingly important discussion points. While not classified as hazardous, proper handling protocols are recommended due to its ester functionality. The compound's persistence and bioaccumulation potential are subjects of ongoing study, reflecting the chemical industry's growing emphasis on green chemistry and sustainable synthesis practices.

Market intelligence suggests growing procurement of 1261453-23-9 by contract research organizations (CROs) and academic laboratories. This trend correlates with increased investment in small molecule drug discovery and the search for novel chemical entities with improved pharmacological profiles. The compound's commercial availability in various purity grades (typically 95-98%) facilitates its adoption across different research settings.

Future research directions for Ethyl 3-(3'-methoxy-2'-(trifluoromethyl)phenyl)propionate may explore its utility in catalyzed coupling reactions or as a building block for metal-organic frameworks (MOFs). The intersection of computational chemistry and experimental validation could further elucidate its conformational preferences and reactivity patterns, potentially uncovering new applications in asymmetric synthesis or molecular recognition systems.

For researchers considering CAS 1261453-23-9 for their projects, proper storage conditions (typically 2-8°C under inert atmosphere) and handling precautions (use of personal protective equipment) are advised. Technical specifications should be carefully reviewed, with particular attention to residual solvent content and isomeric purity, as these factors can significantly impact experimental outcomes in sensitive applications.